Cas no 91658-91-2 (2-Bromo-3-hydroxybenzoic acid)

• Product Name: 2-Bromo-3-hydroxybenzoic acid
• CAS No: 91658-91-2
• MF: C₇H₅BrO₃
• MW: 217.016801595688
• MDL: MFCD10566792
• CID: 1026048
• PubChem ID: 57474212
• Update Time: 2025-04-20

2-Bromo-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-hydroxybenzoic acid
• MB08513
• 91658-91-2
• DTXSID40726818
• BS-49521
• SCHEMBL623498
• CS-0158832
• AKOS016005779
• A929602
• FT-0711615
• EN300-133972
• MFCD10566792
• GBPZLKQDSNPABG-UHFFFAOYSA-N
• Benzoic acid, 2-bromo-3-hydroxy-
• 2-Bromo-3-hydroxybenzoicacid
• DB-079121

• MDL： MFCD10566792
• Inchi： 1S/C7H5BrO3/c8-6-4(7(10)11)2-1-3-5(6)9/h1-3,9H,(H,10,11)
• InChI Key： GBPZLKQDSNPABG-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(=O)O)O

Computed Properties

• Exact Mass: 215.94221g/mol
• Monoisotopic Mass: 215.94221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.861±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 160-161 ºC
• Solubility: Slightly soluble (2.6 g/l) (25 º C),